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Compound of Interest

Compound Name:
1,8-Dioxacyclotetradecane-2,9-

dione

Cat. No.: B1248240 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling 1,8-Dioxacyclotetradecane-2,9-dione, including personal protective equipment

(PPE) recommendations, handling procedures, and disposal plans. Adherence to these

guidelines is crucial for minimizing risks and ensuring the integrity of your research.

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment when handling 1,8-
Dioxacyclotetradecane-2,9-dione. It is imperative to inspect all PPE prior to use.
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Body Part
Personal Protective
Equipment

Standard/Specification

Eyes/Face
Tightly fitting safety goggles

with side-shields

Conforming to EN 166 (EU) or

NIOSH (US)[1]

Skin

- Fire/flame resistant and

impervious clothing- Chemical-

resistant gloves

- Clothing: As appropriate for

the task- Gloves: Must satisfy

EU Directive 89/686/EEC and

the standard EN 374 derived

from it[1]

Respiratory

Appropriate exhaust

ventilation. If ventilation is

inadequate and exposure

limits are exceeded, a full-face

respirator should be used.

NIOSH (US) or EN 149 (EU)

approved respirator

Safe Handling and Storage
Engineering Controls: Handle 1,8-Dioxacyclotetradecane-2,9-dione in a well-ventilated area.

[1] Appropriate exhaust ventilation should be in place where dust may form.[1]

Handling Procedures:

Avoid contact with skin and eyes.[1]

Prevent the formation of dust and aerosols.[1]

Wash hands thoroughly after handling.[1]

Storage: Store in a tightly closed container in a dry and well-ventilated place.[1] The

recommended storage condition is in a refrigerator.[1]

Accidental Release and Disposal Plan
Accidental Release: In the event of a spill, keep unnecessary personnel away.[1] Wear

appropriate personal protective equipment and avoid inhalation of dust.[1] Do not touch
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damaged containers or spilled material unless wearing appropriate protective clothing.[1]

Ensure adequate ventilation. Avoid discharge into drains, water courses, or onto the ground.[1]

Disposal: Excess and expired materials should be offered to a licensed hazardous material

disposal company.[1] This product may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[1]

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[1]

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove

contaminated clothing. Consult a doctor.[1]

In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

[1]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Workflow for Handling 1,8-Dioxacyclotetradecane-
2,9-dione
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Caption: Workflow for the safe handling of 1,8-Dioxacyclotetradecane-2,9-dione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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